Cas no 1072944-91-2 (2,4-bis(benzyloxy)pyrimidin-5-ylboronic Acid Neopentyl Ester)

• Product Name: 2,4-bis(benzyloxy)pyrimidin-5-ylboronic Acid Neopentyl Ester
• CAS No: 1072944-91-2
• MF: C₂₃H₂₅BN₂O₄
• MW: 404.266606092453
• CID: 841580
• Update Time: 2025-05-20

2,4-bis(benzyloxy)pyrimidin-5-ylboronic Acid Neopentyl Ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(benzyloxy)-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyrimidine
• 2,4-Dibenzyloxypyrimidine-5-boronic acid neopentyl glycol ester
• 2,4-bis(benzyloxy)pyrimidin-5-ylboronic acid, neopentyl ester
• 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2,4-bis(phenylmethoxy)pyrimidine
• 2,4-bis(benzyloxy)pyrimidin-5-ylboronic acid neopentyl ester
• 2,4-BIS-(BENZYLOXY)-5-(5,5-DIMETHYL-[1,3,2]-DIOXABORINAN-2-YL)PYRIMIDINE
• 2,4-bis(benzyloxy)pyrimidin-5-ylboronic Acid Neopentyl Ester

• Inchi： 1S/C23H25BN2O4/c1-23(2)16-29-24(30-17-23)20-13-25-22(28-15-19-11-7-4-8-12-19)26-21(20)27-14-18-9-5-3-6-10-18/h3-13H,14-17H2,1-2H3
• InChI Key： MRUSBJLGIGLWMC-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(N=C2OCC2C=CC=CC=2)OCC2C=CC=CC=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 404.19100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 501
• Topological Polar Surface Area: 62.7

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 62.70000
• LogP: 3.40280

Additional information on 2,4-bis(benzyloxy)pyrimidin-5-ylboronic Acid Neopentyl Ester

2,4-Bis(benzyloxy)pyrimidin-5-ylboronic Acid Neopentyl Ester: A Comprehensive Overview

The compound with CAS No. 1072944-91-2, known as 2,4-bis(benzyloxy)pyrimidin-5-ylboronic acid neopentyl ester, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a pyrimidine ring with boronic acid functionality and neopentyl ester groups. The benzyloxy substituents attached to the pyrimidine ring further enhance its chemical reactivity and versatility in various applications.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. The synthesis of 2,4-bis(benzyloxy)pyrimidin-5-ylboronic acid neopentyl ester typically involves multi-step processes, including nucleophilic aromatic substitution and esterification reactions. These methods have been optimized to achieve high yields and purity, making this compound accessible for further research and industrial applications.

The pyrimidine core of this molecule is a key structural feature that contributes to its biological activity. Pyrimidines are well-known for their role in nucleic acids and are widely used as scaffolds in drug discovery. The presence of the boronic acid group introduces additional functionality, enabling cross-coupling reactions such as Suzuki-Miyaura coupling. This makes the compound a valuable intermediate in the synthesis of more complex structures, including potential drug candidates.

One of the most promising applications of 2,4-bis(benzyloxy)pyrimidin-5-ylboronic acid neopentyl ester lies in its use as a precursor for advanced materials. Researchers have explored its potential in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. The molecule's ability to undergo controlled polymerization under specific conditions has opened new avenues for creating high-performance materials with tailored electronic properties.

In addition to its material science applications, this compound has shown potential in medicinal chemistry. The neopentyl ester group enhances the molecule's solubility and bioavailability, making it an attractive candidate for drug delivery systems. Recent studies have demonstrated its ability to modulate key cellular pathways, suggesting its potential role in treating various diseases, including cancer and neurodegenerative disorders.

The synthesis and characterization of 2,4-bis(benzyloxy)pyrimidin-5-ylboronic acid neopentyl ester have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These studies underscore the importance of rigorous characterization in ensuring the reliability of research findings.

Looking ahead, the development of novel synthetic routes for this compound remains a critical area of investigation. Researchers are exploring more sustainable and cost-effective methods to produce 2,4-bis(benzyloxy)pyrimidin-5-ylboronic acid neopentyl ester, with a focus on minimizing waste and reducing environmental impact. Such efforts align with the broader trend toward green chemistry in the pharmaceutical and materials industries.

In conclusion, 2,4-bis(benzyloxy)pyrimidin-5-ylboronic acid neopentyl ester represents a versatile and multifunctional compound with significant potential across diverse fields. Its unique chemical properties, combined with recent advancements in synthetic methodology, position it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications for this compound, its role in shaping future innovations is likely to grow even further.